Cas no 4081-00-9 (Spirofluorene-9,9'-xanthene-3',6'-diol)

• Product Name: Spirofluorene-9,9'-xanthene-3',6'-diol
• CAS No: 4081-00-9
• MF: C₂₅H₁₆O₃
• MW: 364.392746925354
• MDL: MFCD01077103
• CID: 1512958
• PubChem ID: 354335337
• Update Time: 2025-04-21

Spirofluorene-9,9'-xanthene-3',6'-diol Chemical and Physical Properties

Names and Identifiers

• Spiro[9H-fluorene-9,9'-[9H]xanthene]-3',6'-diol
• spiro[fluorene-9,9\'-xanthene]-3\',6\'-diol
• spiro[fluorene-9,9'-xanthene]-3',6'-diol
• S0953
• Spiro[9H-xanthene-9,9'-[9H]fluorene]-3,6-diol
• 4081-00-9
• MFCD01077103
• AKOS000578976
• SCHEMBL8984634
• DTXSID30389294
• T72437
• DB-418746
• ZTQUBBFVYUHQRC-UHFFFAOYSA-N
• AS-67372
• AG-690/11630035
• spiro[9H-fluorene-9,9'-(9'H)-xanthene]-3',6'-diol
• Spirofluorene-9,9'-xanthene-3',6'-diol

• MDL： MFCD01077103
• Inchi： 1S/C25H16O3/c26-15-9-11-21-23(13-15)28-24-14-16(27)10-12-22(24)25(21)19-7-3-1-5-17(19)18-6-2-4-8-20(18)25/h1-14,26-27H
• InChI Key： ZTQUBBFVYUHQRC-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C2(C3C=CC(=CC1=3)O)C1C=CC=CC=1C1=CC=CC=C21)O

Computed Properties

• Exact Mass: 364.10998
• Monoisotopic Mass: 364.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 0
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7
• XLogP3: 5.6

Experimental Properties

• Density: 1.47±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: Not available
• Boiling Point: 574.1±50.0 °C at 760 mmHg
• Flash Point: 301.0±30.1 °C
• Solubility: Insuluble (4.0E-5 g/L) (25 ºC),
• PSA: 49.69
• λmax: 420(lit.)
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Spirofluorene-9,9'-xanthene-3',6'-diol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans